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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-ethylcarbamoyl chloride is a reactive chemical intermediate that serves as a crucial
building block in a wide array of synthetic applications, particularly in the pharmaceutical and
agrochemical industries. Its ability to readily introduce the N-ethylcarbamoyl moiety makes it an
invaluable tool for the synthesis of ureas, carbamates, and other complex organic molecules.
This guide provides a comprehensive overview of its chemical properties, reactivity, and
synthetic utility, complete with detailed experimental protocols and quantitative data to support
researchers in their work.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety considerations of N-
ethylcarbamoyl chloride is paramount for its safe handling and effective use in the laboratory.

Table 1: Physicochemical Properties of N-Ethylcarbamoyl Chloride[1]
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Property Value

Molecular Formula CsHeCINO

Molecular Weight 107.54 g/mol

CAS Number 41891-13-8

Appearance Colorless to pale yellow liquid

Boiling Point 89 °C /5.3 kPa

Density 1.101 g/cm3 (predicted)

Solubility Soluble in nonpolar organic solvents. Reacts
with water.

INChl Key PIJLHXSBKGRJXHA-UHFFFAOYSA-N

Safety and Handling:

N-ethylcarbamoyl chloride is a corrosive and moisture-sensitive compound that requires
careful handling in a well-ventilated fume hood.[1] Personal protective equipment, including
gloves, safety goggles, and a lab coat, is essential. It is harmful if swallowed and causes
severe skin burns and eye damage.[1] It is also suspected of causing cancer.[1] Due to its
reactivity with water, it should be stored under an inert atmosphere in a tightly sealed container
in a cool, dry place.

Core Reactivity and Synthetic Applications

The synthetic utility of N-ethylcarbamoyl chloride stems from the electrophilic nature of its
carbonyl carbon, making it susceptible to nucleophilic attack by a variety of functional groups.
This reactivity allows for the efficient construction of carbamate and urea linkages, which are
prevalent in many biologically active molecules.

Synthesis of Carbamates

N-ethylcarbamoyl chloride reacts readily with alcohols and phenols to form N-
ethylcarbamates. This reaction is fundamental in the synthesis of numerous pharmaceuticals
and agrochemicals.
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General Reaction Scheme: Carbamate Formation

Products

Reactants HCI

(N-Ethylcarbamate)

R-OH + NECC
((AlcohoI/Phenol))\ - Hcl
\( R-O-C(:O)N(H)Et)

CI-C(=O)N(H)Et
(N-Ethylcarbamoyl
chloride)

Click to download full resolution via product page

Caption: General reaction of an alcohol or phenol with N-ethylcarbamoyl chloride to yield an
N-ethylcarbamate.

Table 2: Examples of Carbamate Synthesis using N-Alkylcarbamoyl Chlorides
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Synthesis of Ureas

The reaction of N-ethylcarbamoyl chloride with primary and secondary amines provides a
direct route to unsymmetrical N,N'-disubstituted ureas. This transformation is crucial for the
synthesis of various herbicides and other bioactive compounds.

General Reaction Scheme: Urea Formation
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Caption: General reaction of a primary or secondary amine with N-ethylcarbamoyl chloride to
form an unsymmetrical urea.

Table 3: Examples of Unsymmetrical Urea Synthesis using N-Alkylcarbamoyl Chlorides
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Experimental Protocols

This section provides detailed experimental procedures for key synthetic transformations

involving N-alkylcarbamoyl chlorides.

Synthesis of Rivastigmine (Pharmaceutical Application)

Rivastigmine, an acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease, is

a prime example of a pharmaceutical synthesized using an N-alkylcarbamoyl chloride.[2]

Workflow: Synthesis of Rivastigmine
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Caption: Synthetic workflow for the preparation of Rivastigmine.
Experimental Procedure:[2]

To a solution of (S)-3-(1-(dimethylamino)ethyl)phenol (1.0 eq) in anhydrous toluene are added
N-ethyl-N-methylcarbamoyl chloride (1.2 eq) and zinc chloride (0.5 eq) under a nitrogen
atmosphere. The reaction mixture is heated to 110 °C and stirred for 13 hours. After completion
of the reaction, as monitored by thin-layer chromatography, the mixture is cooled to room
temperature and quenched with water. The organic layer is separated, washed with brine, dried
over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product
is purified by column chromatography on silica gel to afford Rivastigmine.

One-Pot Synthesis of O-Aryl Carbamates

This versatile method allows for the in situ generation of the carbamoyl chloride, avoiding the
need to handle the sensitive reagent directly.[5]

Experimental Procedure:[5]
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A solution of a secondary amine (1.0 eq) in a suitable solvent (e.g., pyridine) is treated with
triphosgene (0.4 eq) at 0 °C. The mixture is stirred for 30 minutes, after which the
corresponding phenol (1.0 eq) is added. The reaction is then heated to 110 °C and monitored
by TLC. Upon completion, the reaction mixture is cooled, and the solvent is removed under
reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate), washed
with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude
product is purified by column chromatography or recrystallization to yield the desired O-aryl
carbamate.

Synthesis of a Thiocarbamate Herbicide (Agrochemical
Application)

N-alkylcarbamoyl chlorides are precursors to thiocarbamate herbicides, such as Thiobencarb.
The following is a representative procedure for the synthesis of a thiocarbamate.

Experimental Procedure:

To a solution of a thiol (e.g., p-chlorobenzyl mercaptan, 1.0 eq) and a base (e.qg., triethylamine,
1.1 eq) in an inert solvent such as toluene at 0 °C is added N,N-diethylcarbamoy! chloride (1.0
eq) dropwise. The reaction mixture is allowed to warm to room temperature and stirred for
several hours until the reaction is complete (monitored by TLC). The reaction is then quenched
with water, and the organic layer is separated. The aqueous layer is extracted with the same
organic solvent. The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and concentrated under reduced pressure to yield the crude thiocarbamate,
which can be further purified by distillation or chromatography.

Conclusion

N-ethylcarbamoyl chloride and its analogs are powerful and versatile reagents in modern
organic synthesis. Their ability to efficiently form carbamate and urea linkages makes them
indispensable building blocks for the creation of a wide range of valuable compounds, from life-
saving pharmaceuticals to essential agrochemicals. A comprehensive understanding of their
reactivity, coupled with careful handling and optimized reaction protocols, will continue to drive
innovation in chemical and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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